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Zwitterions: Core Concepts and Properties

A zwitterion is a molecule that contains both positively and negatively charged functional groups, resulting

in an overall neutral charge [1]. This structure is key to their function in biological and materials science.

The table below summarizes the main types and characteristics of zwitterionic materials mentioned in the

search results, which are relevant for understanding the potential behavior of Squarylium Dye III:

Zwitterion Type Key Characteristics Relevant Applications

Phosphorylcholine Biomimetic (imitates cell membranes) [1] Anti-fouling coatings [1]

Sulfobetaine Strong hydration via electrostatic interactions
[1]

Stabilizing nanoparticles [1]

Carboxybetaine Superhydrophilic; resistant to protein
adsorption [1]

Drug delivery systems,
biosensors [1]

General Properties and Advantages: Zwitterions provide a physical and energetic barrier against protein

adsorption due to their strong hydration via electrostatic interactions with water molecules [1]. This makes

them highly useful for creating stealth nanoparticles with improved stability in complex biological
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environments like blood plasma [1]. Their superhydrophilic nature can also circumvent limitations of other

polymers like PEG, which is amphiphilic [1].

Experimental Data and Diagram Guidance

The search results lack the specific quantitative data on Squarylium Dye III needed to populate the

requested tables on metrics like absorption/emission maxima or fluorescence quantum yield.

However, based on general zwitterion properties, the following Graphviz diagram illustrates the core

structure and key properties that could be experimentally characterized for a zwitterionic dye like

Squarylium Dye III. You can use this as a template and populate it with specific data once found.
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Diagram illustrating the core zwitterionic structure and key properties to investigate for Squarylium Dye

III.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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